N-Hydroxy-2-(2H-1,2,3-triazol-2-yl)acetimidamide

• IUPAC Name: N'-hydroxy-2-(triazol-2-yl)ethanimidamide
• InChI: InChI=1S/C4H7N5O/c5-4(8-10)3-9-6-1-2-7-9/h1-2,10H,3H2,(H2,5,8)
• InChI Key: DNHYZYMYRRUNDC-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(N=C1)CC(=NO)N
• Isomeric SMILES: C1=NN(N=C1)C/C(=N/O)/N
• Molecular Formula: C4H7N5O
• Molecular Weight: 141.13 g/mol
• CAS No.: 2225144-42-1

Description

“N-Hydroxy-2-(2H-1,2,3-triazol-2-yl)acetimidamide” is a derivative of 1,2,3-triazoles. Triazoles are five-membered heterocycles embedded with three consecutive nitrogen atoms. They are widely explored in the pharmaceutical industry and academics due to their widespread implementation in synthetic organic chemistry, drug discovery process, supramolecular chemistry, chemical biology, polymer chemistry, fluorescent imaging, and materials chemistry. Even though they are absent in nature, these N-heterocycles have a wide spectrum of medicinal applications against several malignant cells, microorganisms, viruses, and their preventive actions are resistant to various enzymes.

Synthesis Analysis

The synthesis of 1,2,3-triazoles can be achieved simply utilizing ‘click’ chemistry through ruthenium- or copper-catalysis between azides and terminal alkynes by cycloaddition reactions. The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material. This compound underwent Suzuki–Miyaura cross-coupling reaction with different arylboronic acids in an aqueous medium to afford the target molecules.

Molecular Structure Analysis

The molecular structure of 1,2,3-triazoles is characterized by a five-membered ring structure with three consecutive nitrogen atoms. The structure of these compounds is further characterized by their tautomeric forms, which exist in equilibrium in solutions and have very close values of Gibbs energy.

Chemical Reactions Analysis

1,2,3-Triazoles are generally inactive to basic or acidic hydrolysis and reducing and oxidizing reactions even at higher temperatures. They are also known to be highly stable to metabolic degradation.

Physical and Chemical Properties Analysis

1,2,3-Triazole-based scaffolds have several convenient attributes such as immense chemical reliability, effective dipole moment (4.8–5.6 Debye), capability of hydrogen bonding, and aromatic character, which enhances their aptitude and solubility to interact with biomolecular targets.

Mechanism of Action

The 1,2,3-triazole ring interacts with the amino acids present in the active site of EGFR receptors involves various interactions like electrostatic interaction, Pi-anion interaction, H-bonding, and Van der Waals interaction.